Cas no 114417-84-4 (Nojirimycin-1-Sulfonic Acid)

• Product Name: Nojirimycin-1-Sulfonic Acid
• CAS No: 114417-84-4
• MF: C₆H₁₃NO₇S
• MW: 243.234921216965
• CID: 147877
• PubChem ID: 451662
• Update Time: 2025-06-26

Nojirimycin-1-Sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinesulfonicacid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-
• Nojirimycin-1-Sulfonic Acid
• Nojirimycin-1-Sulfon
• (3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)piperidine-2-sulfonic acid
• (3R,4S,5R,6R)-
• Nojirimycin Sulfite Adduct
• Nojirimycin Bisulfite Adduct
• 5-AMINO-5-DEOXY-D-GLUCOSE-1-SULFONIC ACID
• (3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinesulfonic Acid
• 2-Piperidinesulfonic acid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-(partial)-
• 2-Piperidinesulfonic acid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-
• 114417-84-4
• 2-Piperidinesulfonic acid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-[partial]-
• 3,4,5-Trihydroxy-6-(hydroxymethyl)-2-piperidinesulfonic acid
• AKOS030255445
• Nojirimycin 1-sulfonic acid

• Inchi： 1S/C6H13NO7S/c8-1-2-3(9)4(10)5(11)6(7-2)15(12,13)14/h2-11H,1H2,(H,12,13,14)/t2-,3-,4+,5-,6?/m1/s1
• InChI Key： PLICPKOWHZITQE-GASJEMHNSA-N
• SMILES： S(C1[C@@H]([C@H]([C@@H]([C@@H](CO)N1)O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 259.03600
• Monoisotopic Mass: 243.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2
• XLogP3: -5

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: 124-130°C dec.
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.669
• Solubility: Water (Sparingly, Heated)
• PSA: 186.76000
• LogP: -2.41580

Nojirimycin-1-Sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Nojirimycin-1-Sulfonic Acid

Nojirimycin-1-Sulfonic Acid: A Comprehensive Overview

Nojirimycin-1-Sulfonic Acid, also known by its CAS number 114417-84-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This sulfonated derivative of nojirimycin has garnered attention due to its unique chemical properties and potential applications in various industries. The compound is derived from nojirimycin, a naturally occurring alkaloid isolated from the fungus Paecilomyces variotii. The sulfonation process introduces a sulfonic acid group (-SO3H) at the 1-position of the nojirimycin molecule, which significantly alters its chemical behavior and biological activity.

The structural modification of nojirimycin to form Nojirimycin-1-Sulfonic Acid enhances its solubility in polar solvents, making it more amenable for use in aqueous environments. This property is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery systems. Recent studies have explored the potential of Nojirimycin-1-Sulfonic Acid as a lead compound for the development of novel therapeutic agents targeting specific biological pathways.

One of the most promising areas of research involving Nojirimycin-1-Sulfonic Acid is its role in enzyme inhibition. The compound has been shown to exhibit inhibitory activity against certain glycosidases, enzymes that play a crucial role in carbohydrate metabolism. This inhibition could have implications for the treatment of metabolic disorders such as diabetes, where glycosidase activity is closely regulated. Researchers have utilized advanced computational techniques, including molecular docking and dynamic simulations, to better understand the interaction between Nojirimycin-1-Sulfonic Acid and its target enzymes.

In addition to its enzymatic activity, Nojirimycin-1-Sulfonic Acid has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that the compound exhibits moderate activity against a range of bacterial and fungal pathogens. This property could be harnessed in the development of new antimicrobial therapies, particularly in light of the growing concern over antibiotic resistance.

The synthesis of Nojirimycin-1-Sulfonic Acid involves a multi-step process that begins with the isolation of nojirimycin from fungal cultures. The subsequent sulfonation step typically employs sulfuric acid or other sulfonating agents under controlled conditions to ensure selective substitution at the 1-position. Recent advancements in synthetic methodologies have improved the yield and purity of Nojirimycin-1-Sulfonic Acid, making it more accessible for large-scale production.

From an environmental perspective, Nojiramycinsulfonic acid has been studied for its biodegradability and ecological impact. Research indicates that the compound undergoes gradual degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. However, further studies are required to fully assess its long-term environmental effects.

In conclusion, Nojiramycinsulfonic acid (CAS 114417-84-4) represents a valuable addition to the arsenal of bioactive compounds with diverse applications in medicine and biotechnology. Its unique chemical properties, combined with recent advances in synthetic and analytical techniques, position it as a promising candidate for future research and development efforts.